Cas no 1828966-95-5 (N-(2-aminoethyl)tetralin-1-carboxamide;hydrochloride)

• Product Name: N-(2-aminoethyl)tetralin-1-carboxamide;hydrochloride
• CAS No: 1828966-95-5
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 4708978
• PubChem ID: 119384961
• Update Time: 2025-10-29

N-(2-aminoethyl)tetralin-1-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-carboxamide hydrochloride
• AX8330441
• N-(2-aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-carboxamide;hydrochloride
• N-(2-Aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-yl-carboxamide Hydrochloride
• N-(2-Aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-yl-carboxamide Hydrochloride ((1,2,3,4-Tetrahydro-1-naphthyl)formylethylenediamine Hydrochloride)
• N-(2-aminoethyl)tetralin-1-carboxamide;hydrochloride
• 1828966-95-5
• AKOS025648263
• N-(2-Aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-yl-carboxamide Hydrochloride; (1,2,3,4-Tetrahydro-1-naphthyl)formylethylenediamine Hydrochloride
• N-(2-Aminoethyl)-1,2,3,4-tetrahydro-1-naphthalenecarboxamide Hydrochloride
• E73738
• BS-51779
• N-(2-Aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-carboxamidehydrochloride

• Inchi： 1S/C13H18N2O.ClH/c14-8-9-15-13(16)12-7-3-5-10-4-1-2-6-11(10)12;/h1-2,4,6,12H,3,5,7-9,14H2,(H,15,16);1H
• InChI Key： HREBICNSPYTBLL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2C=CC=CC=2CCC1)NCCN

Computed Properties

• Exact Mass: 254.1185909g/mol
• Monoisotopic Mass: 254.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Additional information on N-(2-aminoethyl)tetralin-1-carboxamide;hydrochloride

N-(2-Aminoethyl)Tetralin-1-Carboxamide Hydrochloride: A Comprehensive Overview

N-(2-Aminoethyl)Tetralin-1-Carboxamide Hydrochloride, identified by the CAS number 1828966-95-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to ashydrochloride salt, is notable for its structural properties and potential applications in drug development. The molecule consists of a tetralin ring system, which is a fused bicyclic structure comprising a benzene ring and a cyclohexene ring, making it a derivative of tetralin. The carboxamide group attached to the tetralin ring introduces additional functional complexity, while the hydrochloride salt form enhances its solubility and stability under certain conditions.

The synthesis of N-(2-Aminoethyl)Tetralin-1-Carboxamide Hydrochloride involves a series of well-defined chemical reactions, including nucleophilic substitution and amide bond formation. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound. Researchers have explored various catalysts and reaction conditions to optimize yield and purity, ensuring that the compound meets stringent pharmaceutical standards. The structural integrity of this molecule is crucial for its intended applications, particularly in medicinal chemistry where precise molecular interactions are essential.

Recent studies have highlighted the potential of N-(2-Aminoethyl)Tetralin-1-Carboxamide Hydrochloride in targeting specific biological pathways. For instance, investigations into its pharmacokinetic properties have revealed promising bioavailability profiles, suggesting its suitability as a drug candidate. Additionally, research into its interactions with cellular receptors has provided insights into its mechanism of action, particularly in contexts such as inflammation and neurodegenerative diseases. These findings underscore the compound's potential as a therapeutic agent in diverse medical fields.

The physical and chemical properties of CAS No 1828966-95-5 are well-documented, with particular attention paid to its solubility, melting point, and stability under various conditions. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize the compound comprehensively. These analyses not only confirm the compound's identity but also provide critical data for quality control in manufacturing processes.

In terms of applications, N-(2-Aminoethyl)Tetralin-1-Carboxamide Hydrochloride has shown promise in preclinical studies as a modulator of key signaling pathways. Its ability to interact with specific proteins and enzymes makes it a valuable tool in drug discovery efforts. Furthermore, ongoing research into its toxicity profiles is essential for determining its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in this area, bringing the compound closer to potential clinical trials.

The development of N-(2-Aminoethyl)Tetralin-1-Carboxamide Hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure and functional groups provide a foundation for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound stands at the forefront of innovation in drug development.